Cas no 1158506-01-4 (5-Fluoro-2-isopropoxybenzonitrile)

• Product Name: 5-Fluoro-2-isopropoxybenzonitrile
• CAS No: 1158506-01-4
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 4561178
• Update Time: 2025-07-23

5-Fluoro-2-isopropoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-isopropoxybenzonitrile
• 5-fluoro-2-propan-2-yloxybenzonitrile

• Inchi： 1S/C10H10FNO/c1-7(2)13-10-4-3-9(11)5-8(10)6-12/h3-5,7H,1-2H3
• InChI Key： DBGKNXAEJDEUPX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C#N)C=1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 2.5
• Topological Polar Surface Area: 33

Additional information on 5-Fluoro-2-isopropoxybenzonitrile

Introduction to 5-Fluoro-2-isopropoxybenzonitrile (CAS No. 1158506-01-4)

5-Fluoro-2-isopropoxybenzonitrile (CAS No. 1158506-01-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and chemical properties, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both a fluoro substituent and an isopropoxy group attached to a benzonitrile backbone, imparts distinct reactivity and functionality that make it invaluable in synthetic chemistry.

The fluoro atom, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules, plays a pivotal role in the pharmacological properties of compounds derived from 5-fluoro-2-isopropoxybenzonitrile. Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of next-generation therapeutics. For instance, fluorinated benzonitrile derivatives have been explored as potential candidates for treating neurological disorders, cancer, and infectious diseases due to their enhanced bioavailability and reduced susceptibility to degradation.

The isopropoxy group in 5-fluoro-2-isopropoxybenzonitrile contributes to the compound's overall solubility and stability, making it an excellent precursor for further functionalization. Researchers have leveraged this compound to develop novel scaffolds for drug discovery programs. In particular, the benzonitrile moiety provides a versatile platform for introducing additional functional groups through nucleophilic substitution or condensation reactions, enabling the synthesis of diverse pharmacophores.

In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of 5-fluoro-2-isopropoxybenzonitrile. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with high precision, while protecting group strategies have been refined to maintain the integrity of sensitive functional groups during multi-step syntheses. These improvements have not only enhanced the accessibility of the compound but also expanded its utility in industrial applications.

The pharmaceutical industry has been particularly interested in 5-fluoro-2-isopropoxybenzonitrile due to its potential as a building block for active pharmaceutical ingredients (APIs). Several research groups have reported on its use in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The ability to fine-tune the electronic properties of the molecule by modifying its substituents has allowed scientists to develop highly selective inhibitors with improved therapeutic profiles.

Beyond pharmaceutical applications, 5-fluoro-2-isopropoxybenzonitrile has found utility in materials science and agrochemical research. Its unique electronic and steric properties make it a valuable component in the design of organic semiconductors and liquid crystals. Additionally, fluorinated aromatic compounds are increasingly being used in crop protection agents due to their enhanced efficacy and environmental compatibility.

The synthesis of 5-fluoro-2-isopropoxybenzonitrile typically involves multi-step processes that require careful optimization to ensure high yields and purity. Common starting materials include fluoro-substituted benzene derivatives, which undergo sequential functionalization with isopropylating agents followed by cyanation reactions. Recent innovations in flow chemistry have enabled continuous production of this compound, reducing waste and improving process efficiency.

In conclusion, 5-fluoro-2-isopropoxybenzonitrile (CAS No. 1158506-01-4) is a versatile and highly valuable intermediate in modern chemical synthesis. Its unique structural features make it indispensable for developing innovative solutions across multiple industries, particularly pharmaceuticals. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving demand for high-quality synthetic methodologies and production processes.